Cas no 22354-52-5 (2,4-ditert-butyl-6-propan-2-ylphenol)

• Product Name: 2,4-ditert-butyl-6-propan-2-ylphenol
• CAS No: 22354-52-5
• MF: C₁₇H₂₈O
• MW: 248.403625488281
• CID: 1412938
• PubChem ID: 23442882
• Update Time: 2025-04-20

2,4-ditert-butyl-6-propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-ditert-butyl-6-propan-2-ylphenol
• AG-E-63312
• 2,4-DI-TERT-BUTYL-6-ISOPROPYLPHENOL
• CTK0I8579
• 2,4-Di-t-butyl-6-isopropyl-phenol
• 2-Isopropyl-4,6-di-tert-butylphenol
• Phenol, 2,4-bis(1,1-dimethylethyl)-6-(1-methylethyl)-
• 2-Isopropyl-4,6-di-tert-butylphenol;2,4-DI-TERT-BUTYL-6-ISOPROPYLPHENOL;2,4-Di-t-butyl-6-isopropyl-phenol;
• 2,4-DI-T-BUTYL-6-ISOPROPYLPHENOL
• SCHEMBL6768184
• PCEGJZYQXAYULP-UHFFFAOYSA-N
• 2,4-Di-tert-butyl-6-(propan-2-yl)phenol
• 22354-52-5
• DTXSID40634186

• Inchi： 1S/C17H28O/c1-11(2)13-9-12(16(3,4)5)10-14(15(13)18)17(6,7)8/h9-11,18H,1-8H3
• InChI Key： PCEGJZYQXAYULP-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)C)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 248.21400
• Monoisotopic Mass: 248.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 5.11060